4,4'-Bis[4-(di-p-tolylamino)styryl]biphenyl

• IUPAC Name: 4-methyl-N-[4-[(E)-2-[4-[4-[(E)-2-[4-(4-methyl-N-(4-methylphenyl)anilino)phenyl]ethenyl]phenyl]phenyl]ethenyl]phenyl]-N-(4-methylphenyl)aniline
• InChI: InChI=1S/C56H48N2/c1-41-5-29-51(30-6-41)57(52-31-7-42(2)8-32-52)55-37-21-47(22-38-55)15-13-45-17-25-49(26-18-45)50-27-19-46(20-28-50)14-16-48-23-39-56(40-24-48)58(53-33-9-43(3)10-34-53)54-35-11-44(4)12-36-54/h5-40H,1-4H3/b15-13+,16-14+
• InChI Key: OSQXTXTYKAEHQV-WXUKJITCSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N(C2=CC=C(C=C2)C)C3=CC=C(C=C3)C=CC4=CC=C(C=C4)C5=CC=C(C=C5)C=CC6=CC=C(C=C6)N(C7=CC=C(C=C7)C)C8=CC=C(C=C8)C
• Isomeric SMILES: CC1=CC=C(C=C1)N(C2=CC=C(C=C2)/C=C/C3=CC=C(C=C3)C4=CC=C(C=C4)/C=C/C5=CC=C(C=C5)N(C6=CC=C(C=C6)C)C7=CC=C(C=C7)C)C8=CC=C(C=C8)C
• Molecular Formula: C56H48N2
• DSSTOX Substance ID: DTXSID001347461
• Molecular Weight: 749.0 g/mol
• CAS RN: 119586-44-6

Description

4,4'-Bis[4-(di-p-tolylamino)styryl]biphenyl (abbreviated as BBA) is a fluorescent molecule that has been widely used in scientific research due to its unique properties. It is an organic compound composed of two benzene rings connected by a central carbon-carbon double bond. BBA is a highly fluorescent molecule that has been used in numerous applications such as fluorescence microscopy, fluorescence imaging, and DNA sequencing. Additionally, BBA has been found to have a wide range of biological effects, including its ability to modulate the activity of several enzymes and proteins.

Scientific Research Applications

• Hole-Transporting Properties in Organic Light-Emitting Diodes (OLEDs):

  • Study 1: Explored the properties of bis(diarylamino) mixed-valence radical cations, including derivatives similar to 4,4'-Bis[4-(di-p-tolylamino)styryl]biphenyl, for their use in OLEDs (Kaafarani et al., 2016).
  • Study 2: Focused on the development of stable amorphous bis(diarylamino)biphenyl derivatives as promising hole-transporting materials in OLEDs due to their high thermal stability and reversible oxidation process (Li et al., 2013).

• Low Stimulated-Emission Threshold in Thin Films:

  • Study 3: Investigated the stimulated-emission threshold in dilute thin films of linear-chain-structured laser dyes, where this compound recorded the lowest threshold, indicating its potential in laser dye applications (Sakai et al., 2003).

• Applications in Dye-Sensitized Solar Cells:

  • Study 4: Described the use of similar compounds in dye-sensitized solar cells, demonstrating their potential in solar energy conversion (Hagberg et al., 2008).

• Two-Photon Absorption Properties:

  • Study 5: Focused on the synthesis and spectral properties of stilbene derivatives, including those similar to this compound, for their potential applications in two-photon absorption fields (Guo et al., 2009).

• Highly Efficient Blue Fluorescent Organic Light-Emitting Diodes:

  • Study 6: Reported the use of this compound in the development of low-voltage and high-efficiency blue fluorescent organic light-emitting diodes (Kwak et al., 2014).

Mechanism of Action

Target of Action

DPAVBi is primarily targeted towards organic electronic devices, particularly in the field of optoelectronics . It is widely used as a sky-blue fluorescent emitter in Organic Light Emitting Diodes (OLEDs) and as a blue dopant for white Thermally Activated Delayed Fluorescence (TADF)-OLED devices .

Mode of Action

DPAVBi, bearing two triarylamine end units, is electron-rich in nature . This allows it to interact effectively with the electronic systems of OLEDs. When an electric current is applied, DPAVBi emits a sky-blue fluorescence, enhancing the visual output of the device .

Biochemical Pathways

The compound can be prepared through the Grignard reaction of brominated tetrahydrofuran and p-toluidine, or through the condensation reaction of 4,4’-dibromo diphenylmethane and p-toluidine .

Result of Action

The primary result of DPAVBi’s action is the emission of sky-blue fluorescence when used in OLED devices . This makes it an effective material for enhancing the color and brightness of electronic displays.

Action Environment

The efficacy and stability of DPAVBi are influenced by environmental factors. It should be stored at room temperature in a cool, dry place . Exposure to heat sources and open flames should be avoided to maintain its stability and prevent degradation .

Safety and Hazards

When handling DPAVBi, it’s important to avoid contact with skin and eyes. Formation of dust and aerosols should be avoided. Non-sparking tools should be used to prevent fire caused by electrostatic discharge steam.

Future Directions

DPAVBi is expected to continue playing a significant role in the development of OLED devices. Its use as a blue dopant for white TADF-OLED devices suggests potential for further applications in the field of organic electronics.